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Compound Name:
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acid B

Cat. No.: B1630833 Get Quote

Demethoxydeacetoxypseudolaric Acid B: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Demethoxydeacetoxypseudolaric acid B is a diterpenoid natural product isolated from the

golden larch tree, Pseudolarix amabilis. As a member of the complex family of pseudolaric

acids, this compound is of interest to researchers in natural product chemistry and drug

discovery. This technical guide provides a summary of the available information on its chemical

structure and properties. It is important to note that while the chemical identity of this compound

is established, detailed studies on its biological activities and mechanism of action are limited in

publicly available scientific literature. Much of the research on compounds from Pseudolarix

amabilis has focused on other derivatives, such as Pseudolaric acid B.

Chemical Structure and Properties
Demethoxydeacetoxypseudolaric acid B is identified by the CAS Number 82508-36-9 and

possesses the molecular formula C20H24O7. It is also known by the synonyms

Demethylpseudolaric acid C and Deacetyldemethylpseudolaric acid B.

Table 1: Chemical Identifiers and Properties of Demethoxydeacetoxypseudolaric acid B
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Identifier/Property Value Source

CAS Number 82508-36-9 [1]

Molecular Formula C20H24O7 [2]

Molecular Weight 376.40 g/mol [2]

Compound Type Diterpenoid [2]

Appearance Solid, White to off-white N/A

Botanical Source
Pseudolarix amabilis (Golden

Larch)
[2]

Physicochemical Data
Detailed experimental data on the physicochemical properties of

Demethoxydeacetoxypseudolaric acid B, such as melting point, boiling point, and solubility,

are not readily available in the surveyed literature. Commercial suppliers typically provide the

compound as a solid.

Table 2: Physicochemical Properties of Demethoxydeacetoxypseudolaric acid B

Property Value Notes

Physical State Solid As supplied by vendors.

Color White to off-white As supplied by vendors.

Melting Point Not available
Data not found in scientific

literature.

Boiling Point Not available
Data not found in scientific

literature.

Solubility Not available
Data not found in scientific

literature.

Biological Activity and Mechanism of Action
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Specific studies detailing the biological activity and mechanism of action for

Demethoxydeacetoxypseudolaric acid B (CAS 82508-36-9) are scarce. While other

diterpenoids isolated from Pseudolarix amabilis have demonstrated cytotoxic and antiviral

activities, it is not confirmed that Demethoxydeacetoxypseudolaric acid B shares these

properties.

It is important to distinguish Demethoxydeacetoxypseudolaric acid B from a similarly named

"Demethoxydeacetoxypseudolaric acid B analog" (CAS 500736-17-4), which has a different

molecular formula (C24H30O8) and has been reported to be semi-synthesized from

Pseudolaric acid B. This analog has shown potent activities against various cancer cell lines.

However, this activity cannot be directly attributed to Demethoxydeacetoxypseudolaric acid
B.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of

Demethoxydeacetoxypseudolaric acid B are not extensively described in the available

literature. The general approach for isolating natural products like this compound from its

botanical source, Pseudolarix amabilis, would follow a standard phytochemical workflow.

General Workflow for Isolation and Characterization of
Natural Products
The following diagram illustrates a typical workflow for the isolation and characterization of a

natural product like Demethoxydeacetoxypseudolaric acid B from a plant source.
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Caption: General workflow for natural product isolation and characterization.
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Conclusion
Demethoxydeacetoxypseudolaric acid B is a structurally identified diterpenoid from

Pseudolarix amabilis. While its chemical formula and CAS number are established, there is a

notable lack of comprehensive public data regarding its specific physicochemical properties,

biological activities, and mechanisms of action. This presents an opportunity for further

research to explore the potential of this natural product. Future studies are required to elucidate

its biological profile and potential therapeutic applications. Researchers interested in this

compound should focus on its isolation from the natural source and subsequent

comprehensive biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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